Cas no 649553-64-0 (Benzo[f]quinoline-8-carbonitrile, 1,2,3,4-tetrahydro-4-methyl-)

Benzo[f]quinoline-8-carbonitrile, 1,2,3,4-tetrahydro-4-methyl- structure
649553-64-0 structure
Product Name:Benzo[f]quinoline-8-carbonitrile, 1,2,3,4-tetrahydro-4-methyl-
CAS No:649553-64-0
MF:C15H14N2
MW:222.285063266754
CID:411407
PubChem ID:71377896
Update Time:2025-04-19

Benzo[f]quinoline-8-carbonitrile, 1,2,3,4-tetrahydro-4-methyl- Chemical and Physical Properties

Names and Identifiers

    • Benzo[f]quinoline-8-carbonitrile, 1,2,3,4-tetrahydro-4-methyl-
    • 4-methyl-2,3-dihydro-1H-benzo[f]quinoline-8-carbonitrile
    • 649553-64-0
    • DTXSID60800523
    • 4-Methyl-1,2,3,4-tetrahydrobenzo[f]quinoline-8-carbonitrile
    • Inchi: 1S/C15H14N2/c1-17-8-2-3-14-13-6-4-11(10-16)9-12(13)5-7-15(14)17/h4-7,9H,2-3,8H2,1H3
    • InChI Key: SVSQWIYBPXHWPE-UHFFFAOYSA-N
    • SMILES: N1(C)C2C=CC3C=C(C#N)C=CC=3C=2CCC1

Computed Properties

  • Exact Mass: 222.11582
  • Monoisotopic Mass: 222.115698455g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 0
  • Complexity: 329
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 27Ų

Experimental Properties

  • PSA: 27.03
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